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Compound of Interest

Compound Name: 3-amino-N-isopropylbenzamide

Cat. No.: B113051

A comprehensive review of publicly available scientific literature reveals a significant lack of
comparative studies and experimental data for 3-amino-N-isopropylbenzamide. While
information regarding its chemical properties and availability from commercial suppliers is
accessible, in-depth research detailing its biological activity, mechanism of action, and
comparative performance against other compounds is not presently available. This data deficit
precludes the creation of a detailed comparative guide with quantitative data tables,
experimental protocols, and signaling pathway diagrams as requested.

General Information on Benzamides

The benzamide chemical scaffold is a core component in a variety of biologically active
molecules.[1] Derivatives of this structure have been investigated for a range of therapeutic
applications, including potential antimicrobial and anticancer properties.[1][2] However, it is
crucial to note that the biological activities of the broader class of N-substituted benzamides
cannot be directly attributed to 3-amino-N-isopropylbenzamide without specific experimental
evidence.[2]

Data on Structurally Related Compounds

Limited information is available for some structurally related benzamide derivatives, which may
offer a speculative glimpse into potential areas of investigation for 3-amino-N-
isopropylbenzamide. For instance, 3-aminobenzamide is known as an inhibitor of poly (ADP-
ribose) polymerase (PARP), an enzyme involved in DNA repair and cell death.[3] Studies on
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other benzamide derivatives have explored their potential as tubulin polymerization inhibitors
and modulators of other cellular pathways.[1]

Conclusion

At present, the scientific community has not published sufficient data to conduct a statistical
analysis or create a comparative guide for 3-amino-N-isopropylbenzamide. The absence of
experimental data, including IC50 values, detailed assay protocols, and mechanistic studies,
makes it impossible to fulfill the request for a comprehensive comparison with other
alternatives. Further foundational research is required to elucidate the biological activities and
potential therapeutic applications of this specific compound. Without such data, any
comparative analysis would be purely speculative and lack the necessary scientific rigor for
researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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